Cas no 39300-87-3 (galactan)

• Product Name: galactan
• CAS No: 39300-87-3
• Molecular Formula: C₂₀H₃₆O₁₆
• Molecular Weight: 532.49024
• CID: 924447
• PubChem ID: 53477780

galactan Properties

Names and Identifiers

• galactan
• LogP
• GALACTAN EX GUM ARABIC
• Galactan - from potato
• SCHEMBL26057645
• 39300-87-3
• YG71532
• 2-[6-[4,5-dihydroxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)-5-methoxyoxane-3,4-diol
• YG08091
• SCHEMBL1098931
• HYRUXGRHTJRKNG-UHFFFAOYSA-N
• DTXSID20609650
• Methyl 4-O-methylhexopyranosyl-(1->4)hexopyranosyl-(1->4)hexopyranoside

• InChIKey： HYRUXGRHTJRKNG-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H36O16/c1-30-15-6(3-21)33-19(13(28)9(15)24)36-17-8(5-23)34-20(14(29)11(17)26)35-16-7(4-22)32-18(31-2)12(27)10(16)25/h6-29H,3-5H2,1-2H3
• SMILES： COC1C(OC(C(C1O)O)OC2C(OC(C(C2O)O)OC3C(OC(C(C3O)O)OC)CO)CO)CO

Computed Properties

• Exact Mass: 532.20028
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 6
• Monoisotopic Mass: 370.14751164g/mol
• Heavy Atom Count: 25
• Complexity: 410
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.2
• Topological Polar Surface Area: 168Ų

Experimental Properties

• PSA: 246.68
• Melting Point: 275 °C (dec.)(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides